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Compound of Interest

Compound Name: 2-(1H-imidazol-5-yl)pyridine

Cat. No.: B093821

An In-Depth Technical Guide to Imidazo[1,2-a]pyridine Derivatives: Synthesis, Properties, and
Therapeutic Applications

Abstract

The imidazo[1,2-a]pyridine scaffold is a nitrogen-bridged heterocyclic system that has garnered
significant attention in medicinal chemistry, earning the designation of a "privileged structure”.
[1][2] Its unique electronic properties and structural similarity to endogenous purines allow it to
interact with a wide array of biological targets, leading to a broad spectrum of pharmacological
activities.[3][4] This has resulted in the development of several commercially successful drugs,
including Zolpidem (hypnotic), Alpidem (anxiolytic), and Olprinone (cardiotonic).[5][6][7] This
technical guide provides a comprehensive overview of the imidazo[1,2-a]pyridine core,
detailing its synthesis, spectroscopic characterization, and diverse therapeutic applications. We
will explore the causality behind various synthetic strategies, from classical condensations to
modern multicomponent and microwave-assisted reactions, and delve into the mechanisms of
action underlying its anticancer, antitubercular, and CNS-modulating effects. This document is
intended for researchers, scientists, and drug development professionals seeking a field-
proven understanding of this critical pharmacophore.

The Imidazo[1,2-a]pyridine Core: A Privileged
Scaffold
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The imidazo[1,2-a]pyridine system consists of a pyridine ring fused to an imidazole ring,
creating a bicyclic aromatic structure.[3] This fusion imparts a unique combination of rigidity,
planarity, and electronic properties that are highly favorable for binding to biological
macromolecules.

Core Structure and Physicochemical Properties

The numbering of the imidazo[1,2-a]pyridine ring system is standardized, as shown below. The
bridgehead nitrogen atom is designated as position 4. The molecule's aromaticity and the
presence of multiple nitrogen atoms allow for a variety of intermolecular interactions, including
hydrogen bonding and pi-stacking, which are crucial for receptor binding.
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A3 Coupling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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